{[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile

• IUPAC Name: 2-[6-amino-1-(4-fluorophenyl)-4-oxopyrimidin-2-yl]sulfanylacetonitrile
• InChI: InChI=1S/C12H9FN4OS/c13-8-1-3-9(4-2-8)17-10(15)7-11(18)16-12(17)19-6-5-14/h1-4,7H,6,15H2
• InChI Key: WGFPKYVPZOEARM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=CC(=O)N=C2SCC#N)N)F
• Molecular Formula: C12H9FN4OS
• Molecular Weight: 276.29 g/mol

Description

{[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential biological applications. This compound is a member of the pyrimidine family and has a thioether and nitrile functional group. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of {[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile is not fully understood. However, it has been suggested that the compound may exert its antimicrobial and anticancer effects by inhibiting the activity of specific enzymes or proteins involved in cell growth and replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of {[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile have been studied in vitro and in vivo. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of bacterial cells. However, further studies are needed to determine the potential side effects of the compound and its toxicity levels.

Advantages and Limitations for Lab Experiments

The advantages of using {[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile in lab experiments include its potential antimicrobial and anticancer properties, which could lead to the development of new drugs. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on {[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile. One potential direction is to investigate its potential use as a drug for the treatment of bacterial infections and cancer. Another direction is to study the mechanism of action of the compound in more detail to better understand its biological effects. Additionally, further studies are needed to determine the safety and toxicity levels of the compound.

Scientific Research Applications

The {[6-amino-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-2-pyrimidinyl]thio}acetonitrile compound has been studied for its potential biological applications. It has been shown to exhibit antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound has also been studied for its anticancer properties, and it has been shown to inhibit the growth of cancer cells.